Cas no 1823951-12-7 (Carbamic acid, N-[1-(aminoiminomethyl)cyclobutyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[1-(aminoiminomethyl)cyclobutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[1-(aminoiminomethyl)cyclobutyl]-, 1,1-dimethylethyl ester
-
- MDL: MFCD28098517
- Inchi: 1S/C10H19N3O2/c1-9(2,3)15-8(14)13-10(7(11)12)5-4-6-10/h4-6H2,1-3H3,(H3,11,12)(H,13,14)
- InChI Key: HYTUHZVOPTUWLA-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1(C(N)=N)CCC1
Carbamic acid, N-[1-(aminoiminomethyl)cyclobutyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-344099-0.05g |
tert-butyl N-(1-carbamimidoylcyclobutyl)carbamate |
1823951-12-7 | 0.05g |
$888.0 | 2023-09-03 | ||
| Enamine | EN300-344099-0.1g |
tert-butyl N-(1-carbamimidoylcyclobutyl)carbamate |
1823951-12-7 | 0.1g |
$930.0 | 2023-09-03 | ||
| Enamine | EN300-344099-0.25g |
tert-butyl N-(1-carbamimidoylcyclobutyl)carbamate |
1823951-12-7 | 0.25g |
$972.0 | 2023-09-03 | ||
| Enamine | EN300-344099-0.5g |
tert-butyl N-(1-carbamimidoylcyclobutyl)carbamate |
1823951-12-7 | 0.5g |
$1014.0 | 2023-09-03 | ||
| Enamine | EN300-344099-1.0g |
tert-butyl N-(1-carbamimidoylcyclobutyl)carbamate |
1823951-12-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-344099-2.5g |
tert-butyl N-(1-carbamimidoylcyclobutyl)carbamate |
1823951-12-7 | 2.5g |
$2071.0 | 2023-09-03 | ||
| Enamine | EN300-344099-5.0g |
tert-butyl N-(1-carbamimidoylcyclobutyl)carbamate |
1823951-12-7 | 5.0g |
$3065.0 | 2023-02-22 | ||
| Enamine | EN300-344099-10.0g |
tert-butyl N-(1-carbamimidoylcyclobutyl)carbamate |
1823951-12-7 | 10.0g |
$4545.0 | 2023-02-22 | ||
| Enamine | EN300-344099-1g |
tert-butyl N-(1-carbamimidoylcyclobutyl)carbamate |
1823951-12-7 | 1g |
$1057.0 | 2023-09-03 | ||
| Enamine | EN300-344099-5g |
tert-butyl N-(1-carbamimidoylcyclobutyl)carbamate |
1823951-12-7 | 5g |
$3065.0 | 2023-09-03 |
Carbamic acid, N-[1-(aminoiminomethyl)cyclobutyl]-, 1,1-dimethylethyl ester Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on Carbamic acid, N-[1-(aminoiminomethyl)cyclobutyl]-, 1,1-dimethylethyl ester
Research Brief on Carbamic acid, N-[1-(aminoiminomethyl)cyclobutyl]-, 1,1-dimethylethyl ester (CAS: 1823951-12-7)
Carbamic acid, N-[1-(aminoiminomethyl)cyclobutyl]-, 1,1-dimethylethyl ester (CAS: 1823951-12-7) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutyl and carbamate functional groups, has shown potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its utility in the development of protease inhibitors and as a building block for peptidomimetics, which are crucial in drug discovery programs targeting various diseases, including cancer and infectious diseases.
The compound's structural features, particularly the presence of the aminoiminomethyl group, make it a versatile scaffold for further chemical modifications. Researchers have investigated its reactivity and stability under different conditions, which are critical for its application in pharmaceutical synthesis. Recent publications highlight its role in the synthesis of small molecule inhibitors that target specific enzymes involved in pathological processes. For instance, its incorporation into inhibitor designs has shown promising results in preliminary biochemical assays, suggesting its potential as a lead compound for further optimization.
In addition to its synthetic applications, Carbamic acid, N-[1-(aminoiminomethyl)cyclobutyl]-, 1,1-dimethylethyl ester has been studied for its pharmacokinetic properties. Early-stage in vitro studies indicate moderate metabolic stability and acceptable solubility profiles, which are essential for its progression into preclinical development. However, further studies are needed to fully elucidate its absorption, distribution, metabolism, and excretion (ADME) characteristics, as well as its potential toxicity.
Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the detailed characterization of this compound and its derivatives. These techniques have been instrumental in confirming the purity and structural integrity of synthesized batches, ensuring reproducibility in research settings. Moreover, computational modeling studies have provided insights into the compound's binding interactions with target proteins, aiding in the rational design of more potent analogs.
Despite the promising findings, challenges remain in the scalable synthesis and cost-effective production of Carbamic acid, N-[1-(aminoiminomethyl)cyclobutyl]-, 1,1-dimethylethyl ester. Current synthetic routes often involve multi-step processes with low yields, necessitating the development of more efficient methodologies. Researchers are exploring catalytic approaches and green chemistry principles to address these limitations, aiming to streamline production while minimizing environmental impact.
In conclusion, Carbamic acid, N-[1-(aminoiminomethyl)cyclobutyl]-, 1,1-dimethylethyl ester represents a valuable chemical entity with significant potential in drug discovery and development. Ongoing research efforts are focused on optimizing its synthetic accessibility, enhancing its pharmacological properties, and expanding its applications in medicinal chemistry. As the field progresses, this compound may emerge as a cornerstone in the design of next-generation therapeutics, addressing unmet medical needs across a spectrum of diseases.
1823951-12-7 (Carbamic acid, N-[1-(aminoiminomethyl)cyclobutyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)